Cas no 733740-25-5 (cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)

• Product Name: cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
• CAS No: 733740-25-5
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1765384
• PubChem ID: 24722334
• Update Time: 2025-11-01

cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
• LogP
• cis-3-[2-(3-Methylphenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
• MFCD01319719
• 733740-25-5
• AKOS016017593
• CIS-3-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLICACID
• (1R,3S)-3-[2-(3-methylphenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

• MDL： MFCD01319719
• Inchi： 1S/C15H18O3/c1-10-3-2-4-12(7-10)14(16)9-11-5-6-13(8-11)15(17)18/h2-4,7,11,13H,5-6,8-9H2,1H3,(H,17,18)/t11-,13+/m0/s1
• InChI Key： BHYMTDKCLWOLPN-WCQYABFASA-N
• SMILES： OC([C@@H]1CC[C@H](CC(C2C=CC=C(C)C=2)=O)C1)=O

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 424.5±18.0 °C at 760 mmHg
• Flash Point: 224.7±17.7 °C
• PSA: 54.37000
• LogP: 3.06870
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

Comprehensive Overview of cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid (CAS No. 733740-25-5)

cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid (CAS No. 733740-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopentane backbone and carboxylic acid functional group, is often explored for its role in drug development and synthetic chemistry. Its cis-configuration and 3-methylphenyl substituent contribute to its distinct reactivity and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

In recent years, the demand for high-purity intermediates like cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers frequently search for information on its synthesis methods, solubility, and stability under various conditions, reflecting the compound's relevance in modern chemistry. Additionally, its potential as a building block for bioactive molecules aligns with the growing trend of fragment-based drug design, a hot topic in pharmaceutical innovation.

The compound's CAS No. 733740-25-5 serves as a critical identifier in databases such as SciFinder and PubChem, where users often query its spectroscopic data (e.g., NMR, IR) and chromatographic behavior. Analytical chemists emphasize the importance of these properties for quality control in industrial and academic settings. Furthermore, discussions around green chemistry have led to inquiries about eco-friendly synthesis routes for this compound, highlighting the intersection of sustainability and chemical research.

Another area of interest is the compound's potential biological interactions. While not classified as a drug candidate itself, its derivatives are often investigated for enzyme inhibition or receptor modulation. This aligns with broader trends in computational chemistry, where molecular docking studies and QSAR models are used to predict its behavior in biological systems. Such applications are frequently searched by professionals in medicinal chemistry and biotechnology.

From a commercial perspective, suppliers and manufacturers of cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid often highlight its batch-to-batch consistency and scalability, addressing concerns raised by process chemists and regulatory affairs specialists. The compound's role in patented synthetic routes is another frequently searched topic, particularly in the context of intellectual property and generic drug development.

In summary, cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid (CAS No. 733740-25-5) represents a versatile and scientifically valuable compound. Its applications span pharmaceutical research, material science, and industrial chemistry, making it a recurring subject in both academic literature and commercial inquiries. As research continues to evolve, this compound is likely to remain at the forefront of discussions on innovative chemical synthesis and drug discovery.